Cas no 889451-30-3 (1h-Pyrazolo[3,4-b]pyridine-3-carboxylic acid,1,1-dimethylethyl ester)

• Product Name: 1h-Pyrazolo[3,4-b]pyridine-3-carboxylic acid,1,1-dimethylethyl ester
• CAS No: 889451-30-3
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 2101537
• PubChem ID: 58655880
• Update Time: 2025-05-19

1h-Pyrazolo[3,4-b]pyridine-3-carboxylic acid,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLO[3,4-b]PYRIDINE-3-CARBOXYLIC ACID,1,1-DIMETHYLETHYL ESTER
• 1H-PYRAZOLO[3,4-b]PYRIDINE-3-CARBOXYLIC ACID,1,1-D
• TERT-BUTYL 1H-PYRAZOLO[3,4-B]PYRIDINE-3-CARBOXYLATE
• 1H-Pyrazolo[3,4-b]pyridine-3-carboxylicacid,1,1-diMethylethylester
• CS-0356484
• 889451-30-3
• tert-butyl 2H-pyrazolo[3,4-b]pyridine-3-carboxylate
• E82707
• 1h-Pyrazolo[3,4-b]pyridine-3-carboxylic acid,1,1-dimethylethyl ester

• MDL： MFCD13176787
• Inchi： 1S/C11H13N3O2/c1-11(2,3)16-10(15)8-7-5-4-6-12-9(7)14-13-8/h4-6H,1-3H3,(H,12,13,14)
• InChI Key： CIYJTPKFMCVBBQ-UHFFFAOYSA-N
• SMILES： O(C(C1=C2C=CC=NC2=NN1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 219.100776666g/mol
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9
• XLogP3: 2

Additional information on 1h-Pyrazolo[3,4-b]pyridine-3-carboxylic acid,1,1-dimethylethyl ester

Comprehensive Overview of 1H-Pyrazolo[3,4-b]pyridine-3-carboxylic acid, 1,1-dimethylethyl ester (CAS No. 889451-30-3)

The compound 1H-Pyrazolo[3,4-b]pyridine-3-carboxylic acid, 1,1-dimethylethyl ester (CAS No. 889451-30-3) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazolo[3,4-b]pyridine core, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industries are increasingly exploring its potential due to its versatile applications in drug discovery and material science.

One of the key reasons for the growing interest in 1H-Pyrazolo[3,4-b]pyridine-3-carboxylic acid, 1,1-dimethylethyl ester is its role in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. The pyrazolo[3,4-b]pyridine scaffold is known to interact with kinase active sites, making it a promising candidate for targeted therapies. This aligns with the current trend in precision medicine, where researchers are focusing on designing molecules with high specificity and minimal side effects.

In addition to its pharmaceutical applications, 1H-Pyrazolo[3,4-b]pyridine-3-carboxylic acid, 1,1-dimethylethyl ester is also being investigated for its potential in agrochemicals. The pyrazolo[3,4-b]pyridine moiety is structurally similar to purine bases, which are essential for plant growth and development. This similarity has led to studies exploring its use as a plant growth regulator or a component in sustainable pesticides. With the increasing demand for eco-friendly agricultural solutions, this compound could play a pivotal role in the future of farming.

The synthesis of 1H-Pyrazolo[3,4-b]pyridine-3-carboxylic acid, 1,1-dimethylethyl ester typically involves multi-step organic reactions, including cyclization and esterification. Researchers have optimized these processes to improve yield and purity, making the compound more accessible for industrial applications. The 1,1-dimethylethyl ester group, also known as the tert-butyl ester, is particularly noteworthy for its stability and ease of handling, which simplifies downstream modifications.

From a market perspective, the demand for 1H-Pyrazolo[3,4-b]pyridine-3-carboxylic acid, 1,1-dimethylethyl ester is expected to rise due to its expanding applications. Pharmaceutical companies are investing heavily in kinase inhibitor research, and agrochemical firms are seeking innovative solutions to address global food security challenges. This dual demand creates a robust market for the compound, with suppliers focusing on scalable production methods to meet industry needs.

Another area of interest is the computational modeling of 1H-Pyrazolo[3,4-b]pyridine-3-carboxylic acid, 1,1-dimethylethyl ester. Advances in artificial intelligence and machine learning have enabled researchers to predict its interactions with biological targets more accurately. This computational approach reduces the time and cost associated with experimental screening, accelerating the drug discovery process. Such innovations are particularly relevant in the post-pandemic era, where rapid development of therapeutics is a priority.

Environmental and safety considerations are also critical when working with 1H-Pyrazolo[3,4-b]pyridine-3-carboxylic acid, 1,1-dimethylethyl ester. While the compound is not classified as hazardous, proper handling and disposal protocols must be followed to minimize any potential risks. Regulatory agencies worldwide are emphasizing the importance of green chemistry, prompting manufacturers to adopt sustainable practices in the production and use of such intermediates.

In summary, 1H-Pyrazolo[3,4-b]pyridine-3-carboxylic acid, 1,1-dimethylethyl ester (CAS No. 889451-30-3) is a versatile and valuable compound with broad applications in pharmaceuticals and agrochemicals. Its unique pyrazolo[3,4-b]pyridine structure, combined with the stability of the 1,1-dimethylethyl ester group, makes it an attractive candidate for further research and development. As industries continue to explore its potential, this compound is poised to make significant contributions to science and technology.